Cas no 5866-30-8 (Nimbinic Acid)

• Product Name: Nimbinic Acid
• CAS No: 5866-30-8
• MF: C₂₇H₃₂O₈
• MW: 484.538188934326
• CID: 1063953
• PubChem ID: 417485
• Update Time: 2025-07-11

Nimbinic Acid Chemical and Physical Properties

Names and Identifiers

• Nimbinic Acid
• [(2R,3aR,5R,5aR)-2-(3-Furyl)-5-hydroxy-6-(methoxycarbonyl)-1,6,9a ,10a-tetramethyl-9-oxo-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-2H-cy clopenta[b]naphtho[2,3-d]furan-10-yl]acetic acid
• CHEMBL2008078
• 5866-30-8
• [2-(3-furyl)-5-hydroxy-6-(methoxycarbonyl)-1,6,9a,10a-tetramethyl-9-oxo-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-2H-cyclopenta[b]naphtho[2,3-d]furan-10-yl]acetic acid
• 2-[13-(Furan-3-yl)-2-hydroxy-4-methoxycarbonyl-4,8,10,12-tetramethyl-7-oxo-16-oxatetracyclo[8.6.0.03,8.011,15]hexadeca-5,11-dien-9-yl]acetic acid
• NCI60_042038
• NSC92191
• 2-(3-furyl-hydroxy-methoxycarbonyl-tetramethyl-oxo-[?]yl)acetic acid
• (2R,3aR,4aS,5R,5aR,6R,9aR,10R,10aR)-2-(3-Furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5-hydroxy-6-(methoxycarbonyl)-1,6,9a,10a-tetramethyl-9-oxo-2H-cyclopenta[b]naphtho[2,3-d]furan-10-acetic Acid

• Inchi： 1S/C27H32O8/c1-13-15(14-7-9-34-12-14)10-16-20(13)27(4)17(11-19(29)30)26(3)18(28)6-8-25(2,24(32)33-5)22(26)21(31)23(27)35-16/h6-9,12,15-17,21-23,31H,10-11H2,1-5H3,(H,29,30)
• InChI Key： KGOYBAJIWVVEJU-UHFFFAOYSA-N
• SMILES： O1C2CC(C3=COC=C3)C(C)=C2C2(C)C1C(C1C(C(=O)OC)(C)C=CC(C1(C)C2CC(=O)O)=O)O

Computed Properties

• Exact Mass: 484.21000
• Monoisotopic Mass: 484.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 123.27000
• LogP: 3.26320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids